Cas no 857183-38-1 (2-Pyrazinamine,5-ethyl-3-methyl-, 1-oxide)

2-Pyrazinamine,5-ethyl-3-methyl-, 1-oxide structure
857183-38-1 structure
Product Name:2-Pyrazinamine,5-ethyl-3-methyl-, 1-oxide
CAS No:857183-38-1
MF:C7H11N3O
MW:153.181740999222
CID:717667
Update Time:2024-01-31

2-Pyrazinamine,5-ethyl-3-methyl-, 1-oxide Chemical and Physical Properties

Names and Identifiers

    • 2-Pyrazinamine,5-ethyl-3-methyl-, 1-oxide
    • Pyrazine, 2-amino-5-ethyl-3-methyl-, 1-oxide (5CI)
    • Pyrazine, 2-amino-5-ethyl-3-methyl-, 1-oxide (5CI)
    • 2-Pyrazinamine, 5-ethyl-3-methyl-, 1-oxide
    • Inchi: 1S/C7H11N3O/c1-3-6-4-10(11)7(8)5(2)9-6/h4H,3,8H2,1-2H3
    • InChI Key: CJHFYGPKTDFTES-UHFFFAOYSA-N
    • SMILES: C1(N)[N+]([O-])=CC(CC)=NC=1C

Computed Properties

  • Exact Mass: 153.09
  • Monoisotopic Mass: 153.09
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 242
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 59.7A^2

Experimental Properties

  • Density: 1.23±0.1 g/cm3(Predicted)
  • Melting Point: 109-110 °C
  • Boiling Point: 400.5±40.0 °C(Predicted)
  • pka: 2.12±0.50(Predicted)

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